Cas no 36542-71-9 (Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI))
36542-71-9 structure
Product Name:Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI)
CAS No:36542-71-9
MF:C10H12O3
MW:180.200483322144
CID:309109
Update Time:2024-01-27
Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI)
- (((Dibromo-o-tolyl)oxy)methyl)oxirane
- 2-[(3,4-dibromo-2-methylphenoxy)methyl]oxirane
- Oxirane, ((dibromo-2-methylphenoxy)methyl)-
- 2-[Dibromo(2-methylphenoxy)methyl]oxirane
- [[(dibromo-o-tolyl)oxy]methyl]oxirane
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- Inchi: 1S/C10H12O3/c1-11-9-4-2-3-5-10(9)13-7-8-6-12-8/h2-5,8H,6-7H2,1H3/t8-/m0/s1
- InChI Key: RJNVSQLNEALZLC-QMMMGPOBSA-N
- SMILES: O1C[C@H]1COC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 319.9047
- Monoisotopic Mass: 319.904755
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.8
Experimental Properties
- Density: 1.817
- Boiling Point: 365.4°Cat760mmHg
- Flash Point: 149.5°C
- Refractive Index: 1.595
- PSA: 21.76
Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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